Cas no 2044975-15-5 (3-(2,4,5-trifluorophenoxy)azetidine)

• Product Name: 3-(2,4,5-trifluorophenoxy)azetidine
• CAS No: 2044975-15-5
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 5921556
• PubChem ID: 134521246
• Update Time: 2025-10-30

3-(2,4,5-trifluorophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-trifluorophenoxy)azetidine
• EN300-1796606
• 2044975-15-5
• SCHEMBL20165488

• Inchi： 1S/C9H8F3NO/c10-6-1-8(12)9(2-7(6)11)14-5-3-13-4-5/h1-2,5,13H,3-4H2
• InChI Key： QSZKBJBRWVQHHH-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1OC1CNC1)F)F

Computed Properties

• Exact Mass: 203.05579836g/mol
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2,4,5-trifluorophenoxy)azetidine

Comprehensive Overview of 3-(2,4,5-Trifluorophenoxy)azetidine (CAS No. 2044975-15-5): Properties, Applications, and Industry Insights

The chemical compound 3-(2,4,5-trifluorophenoxy)azetidine (CAS No. 2044975-15-5) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. As a fluorinated azetidine derivative, it serves as a critical intermediate in the synthesis of bioactive molecules, particularly those targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its molecular framework combines the rigidity of an azetidine ring with the electron-withdrawing properties of trifluorophenoxy groups, making it invaluable for modulating drug potency and metabolic stability.

Recent studies highlight the growing demand for fluorinated building blocks like 3-(2,4,5-trifluorophenoxy)azetidine in drug discovery. This trend aligns with the pharmaceutical industry's focus on precision medicine and small-molecule therapeutics. Researchers frequently search for terms such as "azetidine derivatives in drug design" or "trifluorophenoxy applications," reflecting the compound's relevance in addressing challenges like drug resistance and oral bioavailability enhancement. Its CAS No. 2044975-15-5 is often referenced in patent filings related to kinase inhibitors and central nervous system (CNS) drugs.

From a synthetic chemistry perspective, 3-(2,4,5-trifluorophenoxy)azetidine offers distinct advantages. The azetidine scaffold introduces conformational constraints that improve target selectivity, while the 2,4,5-trifluorophenoxy moiety enhances lipophilicity—a key factor in blood-brain barrier penetration. These properties explain its frequent appearance in literature discussing fragment-based drug discovery (FBDD) and covalent inhibitor design. Notably, its stability under physiological conditions makes it suitable for prodrug development, a hot topic in sustained-release formulations.

Environmental and regulatory considerations further underscore the importance of this compound. Unlike traditional halogenated compounds, its fluorine substitution pattern reduces ecological persistence while maintaining efficacy. This balance addresses growing concerns about green chemistry and sustainable synthesis, frequently searched topics among industrial chemists. Analytical methods for 3-(2,4,5-trifluorophenoxy)azetidine quantification, such as HPLC-MS and NMR spectroscopy, are also widely documented, ensuring quality control in large-scale production.

In conclusion, 3-(2,4,5-trifluorophenoxy)azetidine (CAS No. 2044975-15-5) represents a convergence of structural innovation and practical utility. Its applications span from neurological disorder treatments to crop protection agents, driven by the synergistic effects of its heterocyclic core and fluorinated aromatic system. As research continues to explore structure-activity relationships (SAR), this compound will likely remain pivotal in advancing next-generation therapeutics and materials science.